Cas no 874289-75-5 (5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-)

• Product Name: 5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
• CAS No: 874289-75-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 709683
• PubChem ID: 45117981
• Update Time: 2025-09-27

5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
• 3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid
• EN300-7492681
• 874289-75-5
• DTXSID10668716
• 3-Ethyl-4-methylisoxazole-5-carboxylic acid

• Inchi： 1S/C7H9NO3/c1-3-5-4(2)6(7(9)10)11-8-5/h3H2,1-2H3,(H,9,10)
• InChI Key： DFHPRLGWOIJFMP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C(CC)=N1

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles